1-Nitropyrene
1-Nitropyrene
1-nitropyrene is a nitroarene that is pyrene substituted at the 1-position by a nitro group. A by-product of combustion, it is the predominant nitrated polycyclic aromatic hydrocarbon emitted in a diesel engine. It has a role as a carcinogenic agent. It derives from a hydride of a pyrene.
Brand Name:
Vulcanchem
CAS No.:
5522-43-0
VCID:
VC21106988
InChI:
InChI=1S/C16H9NO2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
SMILES:
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)[N+](=O)[O-]
Molecular Formula:
C16H9NO2
Molecular Weight:
247.25 g/mol
1-Nitropyrene
CAS No.: 5522-43-0
Cat. No.: VC21106988
Molecular Formula: C16H9NO2
Molecular Weight: 247.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-nitropyrene is a nitroarene that is pyrene substituted at the 1-position by a nitro group. A by-product of combustion, it is the predominant nitrated polycyclic aromatic hydrocarbon emitted in a diesel engine. It has a role as a carcinogenic agent. It derives from a hydride of a pyrene. |
|---|---|
| CAS No. | 5522-43-0 |
| Molecular Formula | C16H9NO2 |
| Molecular Weight | 247.25 g/mol |
| IUPAC Name | 1-nitropyrene |
| Standard InChI | InChI=1S/C16H9NO2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H |
| Standard InChI Key | ALRLPDGCPYIVHP-UHFFFAOYSA-N |
| Impurities | 1-Nitropyrene is available for research purposes at 97% (Aldrich Chemical Co., 1988) or greater than or equal to 95% purity with less than or equal to 0.1% total dinitropyrenes and pyrene (Chemsyn Science Laboratories, 1988). |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)[N+](=O)[O-] |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)[N+](=O)[O-] |
| Colorform | Yellow needles or prisms from ethanol |
| Melting Point | 155.0 °C 155 °C |
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